molecular formula C12H13N3O2 B8713009 2-((1-Ethyl-1H-pyrazol-5-yl)amino)benzoic acid

2-((1-Ethyl-1H-pyrazol-5-yl)amino)benzoic acid

Cat. No.: B8713009
M. Wt: 231.25 g/mol
InChI Key: ACTKAZUTVUVIGV-UHFFFAOYSA-N
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Description

2-((1-Ethyl-1H-pyrazol-5-yl)amino)benzoic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13N3O2

Molecular Weight

231.25 g/mol

IUPAC Name

2-[(2-ethylpyrazol-3-yl)amino]benzoic acid

InChI

InChI=1S/C12H13N3O2/c1-2-15-11(7-8-13-15)14-10-6-4-3-5-9(10)12(16)17/h3-8,14H,2H2,1H3,(H,16,17)

InChI Key

ACTKAZUTVUVIGV-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=CC=N1)NC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-iodobenzoic acid (54 g, 0.218 mol) in DMF (570 ml) was added potassium carbonate (33.4 g, 0.242 mol), followed by 5-amino-1-ethylpyrazole (24.2 g, 0.218 mol) and finally Cu(OAc)2.H2O (0.9 g, 0.0045 mol). The reaction mixture was refluxed overnight, cooled and then poured into ice-water. Acetic acid and HCl were added until a pH of about 4 was obtained. A precipitate formed which was collected by filtration, washed with water and dried to afford 21.4 g of N-(1-ethylpyrazol-5-yl) anthranilic acid.
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Synthesis routes and methods II

Procedure details

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